Cas no 1805046-11-0 (3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine)

• Product Name: 3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine
• CAS No: 1805046-11-0
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4922118
• Update Time: 2025-05-26

3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C7H5F4NO/c1-13-4-2-3(8)5(9)6(12-4)7(10)11/h2,7H,1H3
• InChI Key： RYVNHSWLMSHGGN-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(N=C1C(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 2
• Topological Polar Surface Area: 22.1

Additional information on 3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine

Professional Introduction to 3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine (CAS No. 1805046-11-0)

3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1805046-11-0, is characterized by its intricate molecular structure, which includes multiple fluorine atoms and a methoxy group. These structural features contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The significance of 3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine lies in its versatility as a building block for more complex chemical entities. The presence of fluorine atoms, particularly in the positions 3 and 4 of the pyridine ring, imparts unique electronic and steric properties that can influence the reactivity and selectivity of subsequent chemical transformations. Additionally, the methoxy group at the 6-position provides a site for further functionalization, enabling the construction of diverse molecular architectures.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. This has made them particularly attractive for the development of new pharmaceutical agents. For instance, studies have demonstrated that fluorinated pyridines can act as key pharmacophores in kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The compound 3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine is no exception and has been explored in several innovative drug discovery programs.

One of the most compelling aspects of this compound is its role in the synthesis of small molecule inhibitors targeting various therapeutic areas. Researchers have leveraged its structural motifs to develop molecules with potent activity against enzymes such as Janus kinases (JAKs) and tyrosine kinases. These kinases are involved in numerous cellular processes and their dysregulation is associated with a range of diseases. By incorporating fluorinated pyridines into drug candidates, scientists have been able to achieve higher selectivity and efficacy.

The use of computational methods has also been instrumental in understanding the behavior of 3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine. Molecular modeling studies have revealed insights into how fluorine atoms influence the conformational flexibility and binding interactions of this compound. These insights have guided medicinal chemists in designing optimized derivatives with improved pharmacokinetic profiles. For example, computational analysis has shown that substituting the difluoromethyl group with other electron-withdrawing groups can enhance binding affinity to protein targets.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Fluorinated pyridines are known for their ability to enhance the bioavailability and stability of agrochemicals. The structural features of 3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine make it an excellent candidate for developing novel pesticides and herbicides. These compounds can offer improved efficacy against resistant strains of pests while maintaining environmental safety.

The synthesis of 3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it more accessible than ever before. Modern methodologies involving transition metal catalysis and flow chemistry have enabled efficient production scales suitable for industrial applications. These innovations have not only reduced costs but also improved the sustainability of manufacturing processes.

The future prospects for this compound are vast, with ongoing research exploring new applications in materials science and nanotechnology. Fluorinated pyridines have been investigated as components in organic light-emitting diodes (OLEDs) and other electronic materials due to their electron-withdrawing properties and thermal stability. As our understanding of these compounds grows, we can expect to see even more innovative uses emerge.

In conclusion, 3,4-Difluoro-2-(difluoromethyl)-6-methoxypyridine is a versatile and highly valuable compound with significant implications across multiple scientific disciplines. Its unique structural features make it an ideal candidate for drug discovery, agrochemical development, and advanced materials research. As research continues to uncover new applications for this molecule, its importance is sure to grow.